Cas no 923682-44-4 (N-(4-ethyl-1,3-benzothiazol-2-yl)-3-(propane-2-sulfonyl)-N-(pyridin-4-yl)methylbenzamide)

• Product Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-3-(propane-2-sulfonyl)-N-(pyridin-4-yl)methylbenzamide
• CAS No: 923682-44-4
• MF: C₂₅H₂₅N₃O₃S₂
• MW: 479.614303350449
• CID: 5498531
• Update Time: 2025-07-01

N-(4-ethyl-1,3-benzothiazol-2-yl)-3-(propane-2-sulfonyl)-N-(pyridin-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-1,3-benzothiazol-2-yl)-3-propan-2-ylsulfonyl-N-(pyridin-4-ylmethyl)benzamide
• N-(4-ethyl-1,3-benzothiazol-2-yl)-3-(propane-2-sulfonyl)-N-(pyridin-4-yl)methylbenzamide

• Inchi： 1S/C25H25N3O3S2/c1-4-19-7-6-10-22-23(19)27-25(32-22)28(16-18-11-13-26-14-12-18)24(29)20-8-5-9-21(15-20)33(30,31)17(2)3/h5-15,17H,4,16H2,1-3H3
• InChI Key： QDZBPXKRTNZYPR-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(CC)C=CC=C2S1)CC1C=CN=CC=1)(=O)C1=CC=CC(S(C(C)C)(=O)=O)=C1

Additional information on N-(4-ethyl-1,3-benzothiazol-2-yl)-3-(propane-2-sulfonyl)-N-(pyridin-4-yl)methylbenzamide

N-(4-Ethyl-1,3-Benzothiazol-2-Yl)-3-(Propane-2-Sulfonyl)-N-(Pyridin-4-Yl)Methylbenzamide: A Comprehensive Overview

The compound N-(4-Ethyl-1,3-Benzothiazol-2-Yl)-3-(Propane-2-Sulfonyl)-N-(Pyridin-4-Yl)Methylbenzamide, identified by the CAS number 923682-44-4, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a benzothiazole moiety, a sulfonyl group, and a pyridine ring. These functional groups contribute to its versatile chemical properties and reactivity.

The benzothiazole ring system is a key structural element in this compound. Benzothiazoles are known for their aromatic stability and ability to participate in various chemical reactions, such as nucleophilic substitutions and cycloadditions. The presence of an ethyl group at the 4-position of the benzothiazole ring introduces steric effects that can influence the compound's reactivity and selectivity in different reaction environments. Recent studies have highlighted the importance of benzothiazole derivatives in drug design, particularly in the development of anti-inflammatory and anticancer agents.

The sulfonyl group attached to the propane chain adds another layer of functionality to this compound. Sulfonyl groups are known for their electron-withdrawing properties, which can enhance the electrophilicity of adjacent atoms. This feature makes the compound potentially useful in reactions involving nucleophilic attack or as a leaving group in substitution reactions. Additionally, sulfonamides like this one are often employed as intermediates in the synthesis of more complex molecules due to their stability and ease of functionalization.

The pyridine ring present in this compound further enhances its chemical versatility. Pyridine rings are aromatic heterocycles with nitrogen atoms that can participate in hydrogen bonding and other non-covalent interactions. The presence of a pyridine ring can significantly influence the solubility, stability, and bioavailability of the compound. Recent research has shown that pyridine-containing compounds are valuable in catalysis and as ligands in coordination chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. For instance, the use of transition metal catalysts has facilitated the construction of complex heterocyclic frameworks like benzothiazole derivatives with high precision. These methods not only improve yield but also reduce reaction times, making them more suitable for large-scale production.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, its unique combination of functional groups makes it a potential candidate for drug delivery systems or as a scaffold for bioactive molecules. In agrochemicals, it could serve as a precursor for herbicides or insecticides due to its ability to interact with biological targets through multiple modes of action.

Furthermore, computational studies have provided insights into the electronic properties and reactivity profiles of this compound. Quantum mechanical calculations have revealed that the conjugated system within the benzothiazole ring contributes significantly to its electronic delocalization, which can influence its photophysical properties. Such insights are valuable for designing materials with specific optical or electronic characteristics.

In conclusion, N-(4-Ethyl-1,3-Benzothiazol-2-Yl)-3-(Propane-2-Sulfonyl)-N-(Pyridin-4-Yl)Methylbenzamide is a multifaceted organic compound with significant potential across various scientific domains. Its unique structure endows it with diverse chemical properties that make it an attractive target for further research and development.